Calibration of the basic strength of the nitrogen groups on the nanostructured carbon materials†
Physical Chemistry Chemical Physics Pub Date: 2015-02-05 DOI: 10.1039/C4CP05765A
Abstract
The basicity of the graphitic, pyridine, and pyrrole nitrogen groups on the graphene and single-walled carbon nanotubes is evaluated and compared in terms of both Brønsted base and Lewis base. It turns out that the pyridine group is the most strong basic site, while the graphitic nitrogen does not bring any improvements over the undoped one.
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